Cas no 2228697-57-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid
• CAS No: 2228697-57-0
• MF: C₂₇H₂₁NO₄
• MW: 423.459947347641
• CID: 6429763
• PubChem ID: 165640821
• Update Time: 2025-06-09

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid
• 2228697-57-0
• EN300-1720362
• 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]naphthalene-1-carboxylic acid

• Inchi： 1S/C27H21NO4/c29-26(30)24-14-17(13-18-7-1-2-8-19(18)24)15-28-27(31)32-16-25-22-11-5-3-9-20(22)21-10-4-6-12-23(21)25/h1-14,25H,15-16H2,(H,28,31)(H,29,30)
• InChI Key： NLLPJUMDCXYWQR-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(=O)O)C2C=CC=CC=2C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 423.14705815g/mol
• Monoisotopic Mass: 423.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid (CAS No. 2228697-57-0)

In the realm of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid (CAS No. 2228697-57-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected naphthalene derivative, is widely utilized in peptide synthesis and drug discovery due to its unique structural properties. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective moiety for amines, enabling controlled reactions in complex organic transformations. Researchers are increasingly exploring its applications in bioconjugation, fluorescent labeling, and material science, aligning with the growing demand for advanced biomaterials and targeted therapies.

The compound's naphthalene core contributes to its aromatic stability and fluorescence characteristics, making it valuable in optical imaging and bioassay development. Recent studies highlight its potential in cancer research, where its derivatives are investigated for tumor-targeting capabilities. With the rise of personalized medicine and high-throughput screening, CAS No. 2228697-57-0 has gained traction as a versatile building block for small-molecule libraries. Its compatibility with solid-phase peptide synthesis (SPPS) further underscores its relevance in modern biotechnology workflows.

From a synthetic perspective, the carboxylic acid functionality in this compound allows for facile derivatization, enabling the creation of amide bonds or ester linkages with other biomolecules. This adaptability addresses key challenges in drug delivery systems and nanotechnology, where precise molecular modifications are critical. Industry experts frequently search for "Fmoc-naphthalene derivatives" and "CAS 2228697-57-0 applications," reflecting its prominence in academic publications and patent filings. Environmental considerations also drive interest in its green chemistry potential, as researchers seek sustainable alternatives for organic synthesis.

Quality control of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid involves rigorous HPLC purification and mass spectrometry validation, ensuring reproducibility for pharmaceutical-grade applications. Its stability under ambient conditions and solubility in common polar solvents like DMF and DMSO enhance its practicality in laboratory settings. As the scientific community focuses on AI-driven drug design, this compound's structural features are being modeled for virtual screening campaigns, bridging computational and experimental approaches.

Future directions for CAS No. 2228697-57-0 include explorations in bioorthogonal chemistry and proteomics, where its reactive handles could enable site-specific protein modifications. The compound's alignment with trends in theranostics (combined therapy and diagnostics) positions it as a candidate for next-generation multifunctional agents. With ongoing advancements in cryo-EM and X-ray crystallography, structural insights into its interactions may unlock novel enzyme inhibitors or receptor modulators.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylnaphthalene-1-carboxylic acid represents a convergence of chemical versatility and biomedical utility. Its role in addressing contemporary challenges—from antibiotic resistance to neurodegenerative diseases—makes it a focal point for interdisciplinary research. As synthetic methodologies evolve, this compound will likely remain integral to innovations at the chemistry-biology interface.